Cas no 1020719-54-3 (9-2-(Hydroxypropyl-d6 Adenine)

• Product Name: 9-2-(Hydroxypropyl-d6 Adenine
• CAS No: 1020719-54-3
• MF: C₈H₁₁N₅O
• MW: 199.242810487747
• CID: 824089
• PubChem ID: 46781882
• Update Time: 2025-11-02

9-2-(Hydroxypropyl-d6 Adenine Chemical and Physical Properties

Names and Identifiers

• 9-[2-(HYDROXYPROPYL-D6)] ADENINE
• rac-Desphosphoryl Tenofovir-d6
• DL-9-(2-Hydroxypropyl)adenine-d6
• 6-AMino-α-(Methyl-d3)-9H-purine-9-ethan-α,β,β-d3-ol
• 6-Amino-alpha-(methyl-d3)-9H-purine-9-ethan-alpha,beta,beta-d3-ol
• DA-48832
• AKOS030243119
• 9H-Purine-9-ethan-alpha,beta,beta-d3-ol, 6-amino-alpha-(methyl-d3)-
• 9-[2-(Hydroxypropyl-d6] Adenine
• HY-Z1917S
• CS-0375392
• J-000601
• (2S)-1-(6-amino-9H-purin-9-yl)(?H?)propan-2-ol
• 1217617-88-3
• (2S)-1-(6-aminopurin-9-yl)-1,1,2,3,3,3-hexadeuteriopropan-2-ol
• 1020719-54-3
• (S)-1-(6-amino-9H-purin-9-yl)propan-2-ol-d6
• 9-2-(Hydroxypropyl-d6 Adenine

• Inchi： 1S/C8H11N5O/c1-5(14)2-13-4-12-6-7(9)10-3-11-8(6)13/h3-5,14H,2H2,1H3,(H2,9,10,11)/t5-/m0/s1/i1D3,2D2,5D
• InChI Key： MJZYTEBKXLVLMY-BWBMVNDDSA-N
• SMILES： O[C@@]([2H])(C([2H])([2H])[2H])C([2H])([2H])N1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 199.13400
• Monoisotopic Mass: 199.13402047g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Melting Point: 194-195°C
• PSA: 89.85000
• LogP: 0.37050

Additional information on 9-2-(Hydroxypropyl-d6 Adenine

Exploring the Versatile Applications of 9-2-(Hydroxypropyl-d6 Adenine (CAS No. 1020719-54-3) in Modern Research

In the rapidly evolving field of chemical research, 9-2-(Hydroxypropyl-d6 Adenine (CAS No. 1020719-54-3) has emerged as a compound of significant interest. This deuterated analog of adenine is widely utilized in pharmaceutical development, biochemical studies, and metabolic research. Its unique properties make it a valuable tool for scientists aiming to understand complex biological processes with enhanced precision.

The molecular structure of 9-2-(Hydroxypropyl-d6 Adenine incorporates deuterium atoms, which replace hydrogen at specific positions. This modification significantly impacts the compound's behavior in various applications, particularly in NMR spectroscopy and mass spectrometry. Researchers favor this labeled compound for its ability to provide clearer signals and reduce background noise, thereby improving the accuracy of experimental results.

One of the most prominent applications of 9-2-(Hydroxypropyl-d6 Adenine is in the study of nucleic acid metabolism. As a key component in DNA and RNA, adenine plays a crucial role in genetic information transfer. The deuterated version allows for more detailed tracking of metabolic pathways, offering insights that are difficult to obtain with non-labeled compounds. This has become particularly relevant in the context of personalized medicine and drug development, where understanding individual metabolic responses is paramount.

Recent advancements in cancer research have also highlighted the importance of 9-2-(Hydroxypropyl-d6 Adenine. Scientists are using this compound to investigate the metabolic alterations in cancer cells, which often exhibit abnormal nucleic acid synthesis. By incorporating the deuterated adenine into their studies, researchers can gain a better understanding of tumor metabolism and identify potential targets for novel therapies.

In the pharmaceutical industry, 9-2-(Hydroxypropyl-d6 Adenine serves as an essential reference standard for drug metabolism and pharmacokinetic studies. Its stability and detectability make it ideal for tracing the absorption, distribution, metabolism, and excretion (ADME) of new drug candidates. This application is crucial for ensuring drug safety and efficacy, addressing one of the most pressing concerns in modern healthcare.

The compound's utility extends to proteomics and biomarker discovery, where it aids in the identification and quantification of biological molecules. With the growing emphasis on precision medicine, the demand for reliable labeled compounds like 9-2-(Hydroxypropyl-d6 Adenine has surged. Researchers are increasingly relying on such tools to develop targeted therapies tailored to individual patient profiles.

Environmental scientists have also found applications for 9-2-(Hydroxypropyl-d6 Adenine in ecotoxicology studies. By using this compound as a tracer, they can monitor the degradation of nucleic acids in various ecosystems, providing valuable data on environmental health and pollution levels. This aligns with the global push towards sustainable development and environmental conservation.

From a technical perspective, the synthesis and handling of 9-2-(Hydroxypropyl-d6 Adenine require specialized knowledge and equipment. The compound's stability under different conditions, its solubility profiles, and its compatibility with various analytical techniques are all critical factors that researchers must consider. These characteristics make it a subject of ongoing study in chemical methodology development.

The market for isotope-labeled compounds like 9-2-(Hydroxypropyl-d6 Adenine has seen steady growth in recent years. This trend reflects the increasing sophistication of research techniques across multiple disciplines. Pharmaceutical companies, academic institutions, and contract research organizations are all contributing to the rising demand for high-quality labeled compounds.

Looking ahead, the potential applications of 9-2-(Hydroxypropyl-d6 Adenine continue to expand. Emerging fields such as single-cell analysis and spatial omics are creating new opportunities for this versatile compound. As analytical technologies advance, researchers will likely discover even more uses for this valuable tool in unraveling the complexities of biological systems.

For scientists seeking reliable sources of 9-2-(Hydroxypropyl-d6 Adenine, it's essential to partner with reputable suppliers who can guarantee the compound's purity and isotopic enrichment. Proper storage conditions and handling protocols are equally important to maintain the integrity of this sensitive material throughout its shelf life and during experimental procedures.

The scientific community's growing interest in deuterated compounds underscores the importance of 9-2-(Hydroxypropyl-d6 Adenine in contemporary research. Its unique properties bridge multiple disciplines, from basic biochemistry to applied medical science, making it a cornerstone of modern investigative techniques. As research questions become more complex, tools like this deuterated adenine will undoubtedly play an increasingly vital role in scientific discovery.